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Compound of Interest

Compound Name: Laureth-2

Cat. No.: B050339 Get Quote

For researchers and laboratory professionals, ensuring the safe handling and disposal of

chemicals is paramount to protecting both personnel and the environment. Laureth-2, a

common surfactant and emulsifying agent, requires careful management due to its

environmental hazards. Adherence to proper disposal protocols is not just a matter of

regulatory compliance but a critical component of responsible laboratory practice.

Laureth-2 is classified as very toxic to aquatic life, with long-lasting harmful effects.[1][2][3][4]

Therefore, it must never be disposed of down the drain or with regular household garbage.[1]

[5] The primary disposal route for Laureth-2 and its contaminated materials is through a

designated hazardous waste program, in accordance with all local, regional, and national

regulations.[1][2][3]

Summary of Aquatic Toxicity Data for Laureth-2
The following table summarizes the key ecotoxicological data for Laureth-2, underscoring the

importance of preventing its release into the environment.
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Metric Species Concentration Guideline

EC50 Algae 0.41 mg/l OECD 201

EC50 Daphnia 0.53 mg/l OECD 202

LC50 Fish 1.2 mg/l OECD 203

NOEC Algae 0.31 mg/l OECD 201

NOEC Daphnia 0.77 mg/l -

NOEC Fish 0.16 mg/l -

Data sourced from a

Laureth-2 Safety Data

Sheet.[1]

Step-by-Step Disposal Protocol for Laureth-2 Waste
This protocol outlines the necessary steps for the safe collection and disposal of Laureth-2
from a laboratory setting.

1. Waste Identification and Characterization:

A laboratory chemical is considered waste once it is no longer intended for use.[6]

Identify all waste streams containing Laureth-2, including pure substance, solutions, and

contaminated labware (e.g., pipettes, gloves, glassware).

Consult the Safety Data Sheet (SDS) to confirm hazards. Laureth-2 is identified as causing

serious eye damage and being an environmental hazard.[1][3][4]

2. Waste Collection and Segregation:

Container Selection: Use a dedicated, leak-proof waste container that is chemically

compatible with Laureth-2.[7][8][9] Plastic containers are often preferred for liquid chemical

waste.[7] The container must have a tightly fitting cap and be kept closed except when

adding waste.[6][7]
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Labeling: Immediately label the waste container with the words "Hazardous Waste" and

"Laureth-2".[6] Do not use chemical abbreviations or formulas.[6] The label should also

include information about the generator of the waste.

Segregation: Store the Laureth-2 waste container separately from incompatible materials to

prevent dangerous reactions.[5][6][8]

3. Waste Storage (Satellite Accumulation Area):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.[7][8]

The storage area should be away from heat sources and direct sunlight.[5]

Ensure the container is within a secondary containment system to catch any potential leaks.

[6]

4. Disposal of Empty Laureth-2 Containers:

Empty containers that held Laureth-2 must also be managed as hazardous waste.

Triple-rinse the empty container with a suitable solvent (e.g., water or another solvent

capable of removing the residue).[6]

Crucially, the rinsate from this cleaning process must be collected and disposed of as

Laureth-2 hazardous waste.[6] Do not discharge the rinsate down the drain.

After the triple-rinse procedure, the container can typically be disposed of in the regular

trash, but institutional policies may vary.[6] Always deface the original label to prevent

misuse.[10]

5. Arranging for Final Disposal:

Do not allow waste to accumulate for extended periods. Adhere to institutional and regulatory

limits, such as the 55-gallon maximum for an SAA.[7]

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed

chemical waste contractor to schedule a pickup for the hazardous waste container.[7]
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Follow all institutional procedures for waste handover and documentation.

Decision Workflow for Laureth-2 Disposal
The following diagram illustrates the logical steps for proper Laureth-2 waste management in a

laboratory setting.
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Caption: Decision workflow for the safe disposal of Laureth-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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